1-Benzyl-4-bromo-1h-1,2,3-triazole
Overview
Description
1-Benzyl-4-bromo-1h-1,2,3-triazole is a chemical compound with the molecular formula C9H8BrN3 . It has been studied in various fields due to its excellent properties .
Synthesis Analysis
The synthesis of 1-Benzyl-4-bromo-1h-1,2,3-triazole and similar compounds has been described in several studies . These studies have used various metal catalysts, organocatalysts, and solvent-free syntheses .Molecular Structure Analysis
The molecular structure of 1-Benzyl-4-bromo-1h-1,2,3-triazole consists of three nitrogens and two carbons . All five atoms are sp2-hybridized .Chemical Reactions Analysis
1,2,3-Triazole scaffolds, such as 1-Benzyl-4-bromo-1h-1,2,3-triazole, are not obtained in nature but are intensely investigated by synthetic chemists due to their excellent properties and green synthetic routes . They have been synthesized using various metal catalysts, organocatalysts, and solvent-free syntheses .Scientific Research Applications
Antimicrobial Activity
1-Benzyl-4-bromo-1h-1,2,3-triazole and its derivatives have shown significant antimicrobial activity . For instance, some compounds containing triazole and pyrazole demonstrated high growth inhibitory activity at MIC values of 4.8, 5.1, and 4.0 μg/ml respectively .
Antioxidant Activity
These compounds also exhibit antioxidant properties . They have shown remarkable activity compared to the standard antioxidant by using the DPPH free radical-scavenging assay .
Anticancer Activity
1,2,3-Triazoles have been found to be active as anticancer agents . The presence of 1,2,3-triazole in the structure of a compound can enhance its anticancer properties .
Antiviral Activity
Compounds containing 1,2,3-triazole have shown antiviral properties . They have been found to interact with the COVID-19 main protease, suggesting that they could be potential inhibitors for the SARS-CoV-2 virus .
Anti-inflammatory Activity
1,2,3-Triazoles have also been found to have anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs .
Use in Organic Synthesis
1,2,3-Triazoles are a functional heterocyclic core that has been at the center of modern organic chemistry . They are used in the synthesis of a wide range of organic compounds .
Use in Polymer Chemistry
1,2,3-Triazoles have found broad applications in polymer chemistry . They can be used to create polymers with unique properties .
Use in Supramolecular Chemistry
1,2,3-Triazoles are used in supramolecular chemistry . They can be used to create complex structures with specific properties .
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-benzyl-4-bromotriazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN3/c10-9-7-13(12-11-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLXKYQSJEUVBMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(N=N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70553533 |
Source
|
| Record name | 1-Benzyl-4-bromo-1H-1,2,3-triazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70553533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-4-bromo-1h-1,2,3-triazole | |
CAS RN |
31875-99-7 |
Source
|
| Record name | 1-Benzyl-4-bromo-1H-1,2,3-triazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70553533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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